Cas no 449733-84-0 (Specneuzhenide)

• Product Name: Specneuzhenide
• CAS No: 449733-84-0
• MF: C₃₁H₄₂O₁₇
• MW: 686.65499162674
• CID: 1123982
• Update Time: 2025-04-20

Specneuzhenide Chemical and Physical Properties

Names and Identifiers

• Specnuezhenide
• 8Z-Nuezhenide A
• SPECNEUZHENIDE
• Specneuzhenide

• Inchi： 1S/C31H42O17/c1-3-16-17(18(28(41)42-2)12-45-29(16)48-31-27(40)24(37)22(35)19(11-32)46-31)10-21(34)44-13-20-23(36)25(38)26(39)30(47-20)43-9-8-14-4-6-15(33)7-5-14/h3-7,12,17,19-20,22-27,29-33,35-40H,8-11,13H2,1-2H3/b16-3-/t17-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1
• InChI Key： STKUCSFEBXPTAY-GSUVRYNNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H]1/C(=C\C)/[C@@H](C(C(=O)OC)=CO1)CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OCCC2C=CC(=CC=2)O)O1)O)O)O

Computed Properties

• Exact Mass: 686.24219987 g/mol
• Monoisotopic Mass: 686.24219987 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 686.7
• XLogP3: -2.2
• Topological Polar Surface Area: 261Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Iridoids